2-amino-1-(3-methoxypropyl)-N-(3-methylbutyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-(3-methoxypropyl)-N-(3-methylbutyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C20H27N5O2/c1-13(2)9-10-22-20(26)16-17-19(25(18(16)21)11-6-12-27-3)24-15-8-5-4-7-14(15)23-17/h4-5,7-8,13H,6,9-12,21H2,1-3H3,(H,22,26)
• InChI Key: FAZAOASEFRPREN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CCCOC)N
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

2-amino-1-(3-methoxypropyl)-N-(3-methylbutyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C20H27N5O2 and its molecular weight is 369.469. The purity is usually 95%.
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Scientific Research Applications

Antimalarial Activity

Pyrroloquinoline derivatives have been synthesized and tested for their antimalarial activity against Plasmodium falciparum strains. The structural modification of these compounds, particularly with methoxy groups and specific substituents, has shown to enhance their pharmacological properties. For instance, ferrocenic pyrrolo[1,2-a]quinoxaline derivatives linked by bis(3-aminopropyl)piperazine exhibited notable in vitro antimalarial activity, suggesting the potential of similar compounds for antimalarial drug development (Guillon et al., 2008).

Antimicrobial Activity

The synthesis of novel pyrroloquinoline derivatives has also been reported for antimicrobial applications. These compounds, upon structural optimization, have shown promise as new agents in the fight against microbial resistance. The antimicrobial properties are attributed to the unique interaction of these molecules with bacterial cell components, indicating the potential use of 2-amino-1-(3-methoxypropyl)-N-(3-methylbutyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide in developing antimicrobial agents (Vartale et al., 2013).

Polymer Science

In the realm of material science, pyrroloquinoline derivatives have been explored for their utility in polymer synthesis. The introduction of quinoxaline units into polyamides has led to the development of materials with enhanced thermal stability and specific optical properties, suitable for high-performance applications. Such research underscores the diverse applicability of quinoline derivatives in creating novel materials with tailored properties (Patil et al., 2011).

Antiproliferative Activity

Quinoline derivatives have been synthesized and evaluated for their cell growth inhibitory properties, particularly against cancer cell lines. The structural nuances of these molecules, such as the presence of methanesulfon-anisidide side chains, have been instrumental in modulating their biological activity. This highlights the potential of this compound and similar compounds in the development of new antiproliferative agents for cancer therapy (Ferlin et al., 2001).